Cas no 905986-96-1 (1-(2,4-Difluorobenzyl)piperidin-4-one)

• Product Name: 1-(2,4-Difluorobenzyl)piperidin-4-one
• CAS No: 905986-96-1
• MF: C₁₂H₁₃F₂NO
• MW: 225.234530210495
• CID: 6782808
• PubChem ID: 11959582
• Update Time: 2025-05-19

1-(2,4-Difluorobenzyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorobenzyl)-4-piperidone
• 905986-96-1
• SCHEMBL14774793
• 1-(2,4-Difluorobenzyl)piperidin-4-one
• XVJBJRPSLASMSV-UHFFFAOYSA-N
• AKOS011478282
• 1-[(2,4-difluorophenyl)methyl]piperidin-4-one
• V10058

• Inchi： 1S/C12H13F2NO/c13-10-2-1-9(12(14)7-10)8-15-5-3-11(16)4-6-15/h1-2,7H,3-6,8H2
• InChI Key： XVJBJRPSLASMSV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN1CCC(CC1)=O)F

Computed Properties

• Exact Mass: 225.09652036g/mol
• Monoisotopic Mass: 225.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(2,4-Difluorobenzyl)piperidin-4-one

Introduction to 1-(2,4-Difluorobenzyl)piperidin-4-one (CAS No. 905986-96-1)

1-(2,4-Difluorobenzyl)piperidin-4-one (CAS No. 905986-96-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidinones and features a unique substitution pattern with a 2,4-difluorobenzyl group attached to the piperidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 1-(2,4-Difluorobenzyl)piperidin-4-one consists of a six-membered piperidine ring with a ketone group at the 4-position and a 2,4-difluorobenzyl substituent at the 1-position. This specific arrangement of functional groups contributes to its stability and reactivity, which are crucial factors in its potential use as a pharmaceutical agent.

In recent years, research efforts have focused on exploring the pharmacological properties of 1-(2,4-Difluorobenzyl)piperidin-4-one. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest in its potential therapeutic applications for conditions such as chronic pain, neurodegenerative diseases, and inflammatory disorders.

The anti-inflammatory properties of 1-(2,4-Difluorobenzyl)piperidin-4-one have been particularly well-documented. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. Additionally, in vivo experiments using animal models have shown that this compound can effectively reduce inflammation and tissue damage in conditions like arthritis and colitis.

Beyond its anti-inflammatory effects, 1-(2,4-Difluorobenzyl)piperidin-4-one has also been investigated for its analgesic properties. Research has indicated that this compound can modulate pain pathways by interacting with specific receptors in the central nervous system. Preclinical studies have shown that it can provide significant pain relief without causing adverse side effects commonly associated with traditional analgesics.

In the realm of neuroprotection, 1-(2,4-Difluorobenzyl)piperidin-4-one has shown promise in protecting neurons from oxidative stress and apoptosis. This is particularly relevant for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a critical role in neuronal damage. Studies have demonstrated that this compound can enhance cellular antioxidant defenses and prevent the accumulation of toxic protein aggregates.

The mechanism of action of 1-(2,4-Difluorobenzyl)piperidin-4-one is not yet fully understood but is believed to involve multiple pathways. It may interact with various receptors and enzymes involved in inflammation, pain signaling, and neuroprotection. Ongoing research aims to elucidate these mechanisms further to optimize its therapeutic potential.

In terms of pharmaceutical development, 1-(2,4-Difluorobenzyl)piperidin-4-one is currently in preclinical stages. Extensive pharmacokinetic and toxicological studies are being conducted to evaluate its safety and efficacy. Preliminary results are encouraging, with the compound showing good bioavailability and a favorable safety profile.

The future prospects for 1-(2,4-Difluorobenzyl)piperidin-4-one are promising. If clinical trials confirm its therapeutic benefits and safety profile, it could become a valuable addition to the arsenal of drugs used to treat inflammatory conditions, chronic pain, and neurodegenerative diseases. Researchers are also exploring potential combination therapies involving this compound to enhance its therapeutic effects.

In conclusion, 1-(2,4-Difluorobenzyl)piperidin-4-one (CAS No. 905986-96-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for further development. As research continues to advance our understanding of this compound, it holds the promise of contributing to improved treatments for various medical conditions.